Alkaline electrochemical water oxidation with multi-shelled cobalt manganese oxide hollow spheres†
Chemical Communications Pub Date: 2017-06-27 DOI: 10.1039/C7CC03566G
Abstract
Multi-shelled hollow spheres of cobalt manganese oxides (CMOs) deposited on Ni foam exhibited superior alkaline electrochemical water oxidation activity and surpassed those of bulk CMO and commercial noble metal-based catalysts. A higher amount of cobalt in the spinel structure resulted in the transformation of the tetragonal to the cubic phase with a decrease in the overpotential of oxygen evolution.
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